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For Researchers, Scientists, and Drug Development Professionals

Introduction and Chemical Identity

2-Bromo-2-cyanoacetamide is a chemical compound with significant utility in various scientific
and industrial fields. This guide provides a comprehensive overview of its chemical properties,
synthesis, mechanisms of action, applications, and safety protocols, tailored for professionals

in research and development.

The correct IUPAC name for this compound is 2-bromo-2-cyanoacetamide.[1][2] It is also
known by several synonyms, including Bromocyanoacetamide and 2-bromo-3-
nitrilopropionamide.[2] It is important to distinguish this monobrominated compound from its
dibrominated counterpart, 2,2-dibromo-2-cyanoacetamide (also known as DBNPA), which is a
potent biocide.[3][4][5]

Physicochemical Properties

A clear understanding of the physicochemical properties of 2-bromo-2-cyanoacetamide is
fundamental for its effective and safe use in research and development.

© 2026 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b075607?utm_src=pdf-interest
https://www.benchchem.com/product/b075607?utm_src=pdf-body
https://www.benchchem.com/product/b075607?utm_src=pdf-body
https://www.angenesci.com/productshow/AG0082ID.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-2-cyanoacetamide
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-2-cyanoacetamide
https://www.chemimpex.com/products/27939
https://www.chemicalbook.com/synthesis/2-2-dibromo-2-cyanoacetamide.htm
https://patents.google.com/patent/EP0029567A1/en
https://www.benchchem.com/product/b075607?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075607?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Source
CAS Number 1113-55-9 [1]
Molecular Formula CsHsBrN20 [1][2]
Molecular Weight 162.97 g/mol [2]
Appearance Cream colored needle-like 6]
crystals

Melting Point 113 °C [6]
SMILES C(#N)C(C(=O)N)Br 2]

InChl=1S/C3H3BIrN20/c4-2(1-
InChl 2]
5)3(6)7/h2H,(H2,6,7)

Synthesis and Manufacturing

The synthesis of 2-bromo-2-cyanoacetamide requires careful control to achieve the desired
monobrominated product while avoiding the formation of the dibrominated byproduct.

Key Synthesis Route: Direct Bromination

The primary method for synthesizing 2-bromo-2-cyanoacetamide involves the direct reaction
of 2-cyanoacetamide with bromine.[6] This process is notable for its selectivity when reaction
conditions are precisely controlled.

Reaction Workflow:

Caption: Simplified mechanism of action for DBNPA as a biocide.

Conclusion

2-Bromo-2-cyanoacetamide is a valuable reagent for chemical synthesis, offering a versatile
platform for the development of new molecules. A thorough understanding of its synthesis,
reactivity, and safe handling procedures is essential for its effective utilization in a research and
development setting. It is imperative to distinguish it from the structurally related and widely
used biocide, DBNPA, to ensure its appropriate and safe application. This guide serves as a
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foundational resource for scientists and professionals, promoting both innovation and safety in
the laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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